molecular formula C21H24N2O4 B269277 4-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

4-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

Cat. No. B269277
M. Wt: 368.4 g/mol
InChI Key: QDHOMVIWVWFNCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide, commonly known as EFMC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development. EFMC is a member of the benzamide family and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of EFMC is not fully understood. However, it is known to inhibit the activity of various enzymes and proteins that are involved in cell proliferation and survival. EFMC has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It also inhibits the growth of fungi and viruses by interfering with their replication and survival.
Biochemical and Physiological Effects:
EFMC has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. EFMC has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair. In addition, EFMC has been shown to inhibit the activity of proteasomes, which are involved in protein degradation. These effects contribute to the anticancer, antifungal, and antiviral properties of EFMC.

Advantages and Limitations for Lab Experiments

EFMC has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. EFMC is also soluble in various solvents, which makes it easy to work with in the lab. However, EFMC has some limitations for use in lab experiments. It is a relatively new compound that has not been extensively studied. The synthesis of EFMC is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for research on EFMC. One area of research is the development of EFMC as a potential anticancer drug. EFMC has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Another area of research is the development of EFMC as a potential treatment for neurodegenerative diseases. EFMC has shown potential in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Finally, further research is needed to better understand the mechanism of action of EFMC and its potential applications in medicine and drug development.
In conclusion, EFMC is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development. EFMC has been shown to exhibit various biochemical and physiological effects and has potential applications in the treatment of cancer, fungal infections, viral infections, and neurodegenerative diseases. Further research is needed to determine the efficacy and safety of EFMC in clinical trials and to better understand its mechanism of action.

Synthesis Methods

EFMC can be synthesized using a multistep process that involves the reaction of 4-aminobenzamide with tetrahydro-2-furanylmethylamine and ethyl chloroformate. The resulting product is then subjected to further reactions to obtain the final compound, EFMC. The synthesis of EFMC is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

EFMC has been extensively studied for its potential applications in medicine and drug development. It has been shown to exhibit anticancer, antifungal, and antiviral properties. EFMC has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

Product Name

4-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

Molecular Formula

C21H24N2O4

Molecular Weight

368.4 g/mol

IUPAC Name

4-[(4-ethoxybenzoyl)amino]-N-(oxolan-2-ylmethyl)benzamide

InChI

InChI=1S/C21H24N2O4/c1-2-26-18-11-7-16(8-12-18)21(25)23-17-9-5-15(6-10-17)20(24)22-14-19-4-3-13-27-19/h5-12,19H,2-4,13-14H2,1H3,(H,22,24)(H,23,25)

InChI Key

QDHOMVIWVWFNCS-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.